Cas no 89310-69-0 (2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3-[2-(5-hydroxy-7-sulfo-2-naphthalenyl)diazenyl]-, sodium salt (1:3))

• Product Name: 2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3-[2-(5-hydroxy-7-sulfo-2-naphthalenyl)diazenyl]-, sodium salt (1:3)
• CAS No: 89310-69-0
• MF: C₂₀H₁₅N₂NaO₁₂S₃
• MW: 594.524072885513
• CID: 604742
• Update Time: 2023-03-29

2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3-[2-(5-hydroxy-7-sulfo-2-naphthalenyl)diazenyl]-, sodium salt (1:3) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonic acid,4,5-dihydroxy-3-[(5-hydroxy-7-sulfo-2-naphthalenyl)azo]-, trisodium salt
• 2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3-[2-(5-hydroxy-7-sulfo-2-naphthalenyl)diazenyl]-, sodium salt (1:3)

• Inchi： 1S/C20H14N2O12S3.Na.H/c23-15-7-12(35(26,27)28)4-9-3-11(1-2-14(9)15)21-22-19-17(37(32,33)34)6-10-5-13(36(29,30)31)8-16(24)18(10)20(19)25;;/h1-8,23-25H,(H,26,27,28)(H,29,30,31)(H,32,33,34);;/b22-21+;;
• InChI Key： HNUUHRPXHAOBAV-ZPZFBZIMSA-N
• SMILES： OC1=C(C(S(O)(=O)=O)=CC2=CC(S(O)(=O)=O)=CC(O)=C12)/N=N/C1C=CC2=C(C=C(S(O)(=O)=O)C=C2C=1)O.[NaH]